2-Chloro-N-methoxy-N-methylbenzamide

• IUPAC Name: 2-chloro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H10ClNO2/c1-11(13-2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3
• InChI Key: ZBRUSXSYQDZHQM-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=CC=C1Cl)OC
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID30592660
• Molecular Weight: 199.63 g/mol
• CAS No.: 289686-74-4

Description

2-Chloro-N-methoxy-N-methylbenzamide (2-CNMMB) is an aromatic amide compound that has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. It has been used in the synthesis of various compounds, and its mechanism of action has been studied in detail.

Scientific Research Applications

1. Synthesis and Chemical Reactivity

2-Chloro-N-methoxy-N-methylbenzamide is involved in various chemical synthesis and reactivity studies. For instance, it has been used in the formation of aryl [1-cyano-4-(dialkylamino)butadienyl] ketones from pyridines, demonstrating its potential in generating unusual products through chemical reactions (Gim & Jung, 2019). Additionally, it has shown efficacy in directed metalation syntheses, such as the creation of 2-methoxy-6-methylbenzoic acid and lunularic acid, indicating its role in facilitating specific chemical transformations (Reitz & Massey, 1990).

2. Structural Analysis and Configuration

Research on this compound derivatives has provided insights into molecular structure and configuration. Studies on 5-chloro-2-methoxy-N-phenylbenzamide derivatives revealed their planar structure and how modifications affect this planarity, offering valuable information for medicinal applications due to the relationship between molecular structure and reactivity (Galal et al., 2018).

3. Physical Properties and Measurements

Investigations into the physical properties of compounds related to this compound, like 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, have explored their density, refractive index, and polarizability. Such studies are crucial in understanding the drug's interaction with its environment and potential applications in pharmaceuticals (Sawale et al., 2016).

4. Reactivity and Synthesis in Organic Chemistry

The compound has been a subject of interest in organic chemistry, particularly in the formation and reactions of carbenes, as well as in the synthesis of various aromatic compounds. This research is pivotal for the development of new synthetic routes and understanding the behavior of such compounds under different conditions (Smith & Stevens, 1979).

5. Potential Medical and Biological Applications

Though the compound is not directly used in medical applications, its derivatives and related compounds have been explored for their potential use in medicinal chemistry. Studies on similar compounds have delved into their binding to receptors, revealing the potential for developing new pharmaceuticals (Xu et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).

Mechanism of Action

Target of Action

It is known to be used as a reagent in the synthesis of functionalized β-oxonitriles and potent thiosemicarbazone based cathepsin l inhibitors .

Mode of Action

It is used as a reagent in the synthesis of other compounds, suggesting that it interacts with its targets to form new compounds .

Biochemical Pathways

It is used in the synthesis of functionalized β-oxonitriles and potent thiosemicarbazone based cathepsin l inhibitors , indicating that it may play a role in the biochemical pathways related to these compounds.

Result of Action

It is used in the synthesis of functionalized β-oxonitriles and potent thiosemicarbazone based cathepsin l inhibitors , suggesting that it may have a role in the molecular and cellular processes related to these compounds.

Action Environment

It is known that the compound is stored in a dry, room temperature environment , suggesting that these conditions may be optimal for its stability and efficacy.

Synthesis routes and methods I

Procedure details

50 ml of 2-chlorobenzoyl chloride are added slowly to a mixture of 37.33 g of N-methoxymethanamine hydrochloride and 104 ml of triethylamine in 500 ml of DCM and the mixture is left to stir overnight at AT. Water is added to the reaction mixture, the mixture is extracted with DCM, the organic phase is washed with a buffer solution pH=2 and dried over Na2SO4, and the solvent is evaporated off under vacuum. 78.57 g of the expected compound are obtained.

Synthesis routes and methods II

Procedure details

To a solution of 2-chlorobenzoyl chloride (8 g, 46 mmol) in dichloromethane (200 mL) at 0° C. was added N,O-dimethylhydroxylamine hydrochloride (4.9 g, 50 mmol) followed by pyridine (11 mL, 137 mmol). The mixture was stirred at room temperature for 16 hours. Water was added to the reaction mixture and organic layer was washed with brine, dried over magnesium sulfate and concentrated. Purification by chromatography on silica gel gave 2-chloro-N-methoxy-N-methylbenzamide (21) (7.8 g, 39.2 mmol, 85%) as clear oil.